Cas no 18194-29-1 (Sequirin C)

• Product Name: Sequirin C
• CAS No: 18194-29-1
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 228970
• PubChem ID: 12315463
• Update Time: 2025-04-19

Sequirin C Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[(1S,2E)-1-[(1S)-1,2-dihydroxyethyl]-3-(4-hydroxyphenyl)-2-propenyl]-
• Sequirin C
• 1,2-Benzenediol,4-[1-(1,2-dihydroxyethyl)-3-(4-hydroxyphenyl)-2-propenyl]-, [S-[R*,R*-(E)]]-
• 4-Pentene-1,2-diol, 3-(3,4-dihydroxyphenyl)-5-(p-hydroxyphenyl)- (8CI)
• Sequirin C (7CI)
• [ "" ]
• Epitope ID:116876
• XS178049
• 1,2-Benzenediol, 4-[(1S,2E)-1-[(1S)-1,2-dihydroxyethyl]-3-(4-hydroxyphenyl)-2-propenyl]-
• 4-((3S,4S,E)-4,5-Dihydroxy-1-(4-hydroxyphenyl)pent-1-en-3-yl)benzene-1,2-diol
• Q27124129
• AKOS040762331
• 18194-29-1
• CHEMBL1689216
• 4-[(1S,2E)-1-[(1S)-1,2-dihydroxyethyl]-3-(4-hydroxyphenyl)prop-2-en-1-yl]benzene-1,2-diol
• 4-[(E,3S,4S)-4,5-dihydroxy-1-(4-hydroxyphenyl)pent-1-en-3-yl]benzene-1,2-diol
• 4-[(S,E)-1-[(S)-1,2-Dihydroxyethyl]-3-(4-hydroxyphenyl)-2-propenyl]-1,2-benzenediol
• SequirinC
• DTXSID001318509
• FS-9348
• sequirin-C
• CHEBI:53644
• 4-((E,3S,4S)-4,5-dihydroxy-1-(4-hydroxyphenyl)pent-1-en-3-yl)benzene-1,2-diol
• 4-((1S,2E)-1-((1S)-1,2-dihydroxyethyl)-3-(4-hydroxyphenyl)prop-2-en-1-yl)benzene-1,2-diol

• Inchi： 1S/C17H18O5/c18-10-17(22)14(12-4-8-15(20)16(21)9-12)7-3-11-1-5-13(19)6-2-11/h1-9,14,17-22H,10H2/b7-3+/t14-,17+/m0/s1
• InChI Key： UWWISKPOVFKUES-SITIDLGXSA-N
• SMILES： O[C@H](CO)[C@@H](/C=C/C1C=CC(=CC=1)O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 302.11500
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Powder
• PSA: 101.15000
• LogP: 1.95360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds